Cas no 1805186-92-8 (5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine
• CAS No: 1805186-92-8
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4876850
• Update Time: 2025-10-31

5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine

• Inchi： 1S/C8H5F2N3O3/c1-16-8-5(7(9)10)6(13(14)15)4(2-11)3-12-8/h3,7H,1H3
• InChI Key： HOMJQWYRSOLSRM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C#N)C=1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.3
• Topological Polar Surface Area: 91.7

Additional information on 5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine

5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine: A Comprehensive Overview

The compound 5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine, with the CAS number 1805186-92-8, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a cyano group at position 5, a difluoromethyl group at position 3, a methoxy group at position 2, and a nitro group at position 4. These substituents contribute to its unique chemical properties and reactivity, making it a valuable compound for various applications.

The synthesis of 5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency of these syntheses, enabling researchers to explore more complex derivatives.

The chemical structure of this compound plays a pivotal role in its applications. The cyano group (-CN) is known for its electron-withdrawing properties, which can enhance the reactivity of the molecule in certain reactions. The difluoromethyl group (-CF₂H) introduces fluorine atoms, which are highly electronegative and can influence the electronic environment of the molecule. The methoxy group (-OCH₃) contributes to the molecule's solubility and can act as an electron-donating group, while the nitro group (-NO₂) is another strong electron-withdrawing substituent that can significantly alter the molecule's electronic properties.

One of the most promising applications of 5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine lies in its potential use as a precursor for advanced materials. Researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its functional groups can serve as binding sites for metal ions. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery. Its structure allows for modulation of biological activity through strategic substitution patterns. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests that further exploration into its pharmacokinetic properties could pave the way for novel therapeutic agents.

The environmental impact of 5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine is another area of interest. Due to its fluorinated substituents, concerns about bioaccumulation and persistence in ecosystems have been raised. However, preliminary studies indicate that under certain conditions, this compound undergoes rapid degradation through hydrolysis and microbial action, reducing its environmental footprint.

In conclusion, 5-Cyano-3-(difluoromethyl)-2-methoxy-4-nitropyridine represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research directions, from materials science to pharmacology. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing technological and medical frontiers.